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Compound of Interest

Compound Name: L-2-Hydroxyglutaric acid

Cat. No.: B078296

Essential Safety and Handling Guide for L-2-
Hydroxyglutaric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of L-
2-Hydroxyglutaric acid, a compound recognized for its roles as a neurotoxin and an
oncometabolite.[1] Adherence to these procedural steps is essential for ensuring laboratory
safety and minimizing exposure risk.

Hazard Overview and Classification Discrepancies

L-2-Hydroxyglutaric acid presents a complex hazard profile. While some safety data sheets
(SDS) for the acid form classify it as not a hazardous substance, the disodium salt is identified
as an acute oral toxicant (Category 4), a skin irritant (Category 2), and a serious eye irritant
(Category 2A).[2] Given these conflicting classifications and the compound's known biological
effects, a conservative approach to safety is strongly recommended. All personnel should
handle L-2-Hydroxyglutaric acid as a hazardous substance, implementing the more stringent
personal protective equipment (PPE) and handling protocols.

Quantitative Toxicity Data

No specific Occupational Exposure Limits (OELS) have been established for L-2-
Hydroxyglutaric acid by major regulatory bodies such as OSHA or ACGIH.[2][3][4] In the
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absence of direct data, toxicity information for structurally related compounds can provide a
useful, albeit conservative, reference. The following table summarizes available toxicity data for
glutaric acid, a related dicarboxylic acid.

Substance CAS No. Toxicity Data Reference

Oral LD50 (Rat): 2750
mg/kg - 6000 mg/kg

Glutaric acid 110-94-1

Dermal LD50 (Rabbit):
> 10000 mg/kg

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.

PPE Category Specification

] Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection ) ]
Inspect gloves for integrity before each use.

Safety glasses with side shields or chemical
] safety goggles are required. A face shield
Eye/Face Protection ) ]
should be worn when there is a risk of

splashing.

A lab coat or chemical-resistant apron must be
Skin and Body worn. Full-body protection may be necessary for

large-scale operations or in the event of a spill.

A NIOSH-approved respirator is recommended,
Respirat particularly when handling the powdered form or
espirator
P Y when engineering controls are insufficient to

minimize airborne dust or aerosols.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:
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» Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure that a safety shower and eyewash station are readily accessible.

» Designate a specific area for handling L-2-Hydroxyglutaric acid to minimize the risk of
cross-contamination.

2. Handling:
» Avoid direct contact with the skin, eyes, and clothing.
e Do not breathe dust or aerosols.

» Weigh the solid material carefully to avoid generating dust. If possible, handle in a glove box
or powder containment hood.

e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Keep containers tightly closed when not in use.
3. First Aid Measures:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with soap
and water for at least 15 minutes. Seek medical attention if irritation persists.

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

All waste containing L-2-Hydroxyglutaric acid must be treated as hazardous waste.

e Solid Waste: Collect in a designated, labeled, and sealed container.
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e Liquid Waste: Collect in a designated, labeled, and sealed container. Do not dispose of down
the drain.

o Contaminated Materials: Any materials used for handling or cleaning up spills (e.g., gloves,
paper towels) should be placed in the designated hazardous waste container.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Safe Handling Workflow for L-2-Hydroxyglutaric
Acid
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Always Wear Full PPE

Verify PPE Integrity Safe Handling Workflow
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Safe Handling Workflow for L-2-Hydroxyglutaric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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